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Compound of Interest

Compound Name: Ls-104

Cat. No.: B1675279 Get Quote

A comprehensive search for the synthesis and characterization of a compound designated "Ls-
104" has yielded no specific scientific data, suggesting that this identifier does not correspond

to a recognized chemical entity within publicly available research literature. Investigations into

its synthesis, experimental protocols, and biological activity have been inconclusive.

Initial inquiries into scientific databases and search engines for "Ls-104 synthesis," "Ls-104
characterization," "Ls-104 mechanism of action," and "Ls-104 signaling pathway" did not return

any relevant scholarly articles, patents, or technical documents detailing a molecule with this

name. The search results were predominantly associated with unrelated items, including a

right-angle thermocouple surface probe from REED Instruments, cataloged as LS-104[1], and

an undergraduate course titled "Openness to Opposing Views" at UC Berkeley, designated as

LS 104[2].

Further exploration revealed mentions of a distinct compound, PR-104, a hypoxia-activated

DNA cross-linking agent that has undergone preclinical and clinical investigation.[3][4] This

prodrug is designed to be activated in the low-oxygen environments characteristic of solid

tumors, where it then exerts its DNA-damaging effects.[3][4] However, there is no indication in

the literature that PR-104 is synonymous with or related to an "Ls-104."

The absence of any specific information on the synthesis, characterization, or biological

evaluation of a compound named Ls-104 prevents the creation of an in-depth technical guide

as requested. There is no quantitative data to summarize, no experimental protocols to detail,

and no described signaling pathways to visualize.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b1675279?utm_src=pdf-interest
https://www.benchchem.com/product/b1675279?utm_src=pdf-body
https://www.benchchem.com/product/b1675279?utm_src=pdf-body
https://www.benchchem.com/product/b1675279?utm_src=pdf-body
https://www.benchchem.com/product/b1675279?utm_src=pdf-body
https://www.benchchem.com/product/b1675279?utm_src=pdf-body
https://www.benchchem.com/product/b1675279?utm_src=pdf-body
https://www.benchchem.com/product/b1675279?utm_src=pdf-body
https://www.reedinstruments.com/product/reed-instruments-ls-104-thermocouple-probe
https://graduate.catalog.berkeley.edu/courses/1660181
https://pubmed.ncbi.nlm.nih.gov/17606726/
https://www.researchgate.net/publication/6230479_Mechanism_of_Action_and_Preclinical_Antitumor_Activity_of_the_Novel_Hypoxia-Activated_DNA_Cross-Linking_Agent_PR-104
https://pubmed.ncbi.nlm.nih.gov/17606726/
https://www.researchgate.net/publication/6230479_Mechanism_of_Action_and_Preclinical_Antitumor_Activity_of_the_Novel_Hypoxia-Activated_DNA_Cross-Linking_Agent_PR-104
https://www.benchchem.com/product/b1675279?utm_src=pdf-body
https://www.benchchem.com/product/b1675279?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


It is possible that "Ls-104" is an internal, proprietary codename for a compound that has not yet

been disclosed in public forums, or it may be a misnomer or a typographical error. Without

further clarifying information on the chemical structure or therapeutic target of "Ls-104," a

detailed technical whitepaper cannot be produced.

Researchers, scientists, and drug development professionals seeking information on a specific

compound are encouraged to verify the designation and consult internal documentation or

proprietary databases if the compound is part of an ongoing, unpublished research program.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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